Cas no 318-99-0 (N-(2,2-difluoroethyl)naphthalen-1-amine)

N-(2,2-difluoroethyl)naphthalen-1-amine Chemical and Physical Properties
Names and Identifiers
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- N-(2,2-difluoroethyl)naphthalen-1-amine
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- Inchi: 1S/C12H11F2N/c13-12(14)8-15-11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12,15H,8H2
- InChI Key: OCMONQGCMFBZIS-UHFFFAOYSA-N
- SMILES: C1(NCC(F)F)=C2C(C=CC=C2)=CC=C1
N-(2,2-difluoroethyl)naphthalen-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6440512-1.0g |
N-(2,2-difluoroethyl)naphthalen-1-amine |
318-99-0 | 95% | 1g |
$1086.0 | 2023-04-30 | |
Enamine | EN300-6440512-0.05g |
N-(2,2-difluoroethyl)naphthalen-1-amine |
318-99-0 | 95% | 0.05g |
$252.0 | 2023-04-30 | |
Aaron | AR01SQQG-50mg |
1-Naphthalenamine, N-(2,2-difluoroethyl)- |
318-99-0 | 95% | 50mg |
$372.00 | 2025-02-14 | |
1PlusChem | 1P01SQI4-500mg |
1-Naphthalenamine, N-(2,2-difluoroethyl)- |
318-99-0 | 95% | 500mg |
$1109.00 | 2024-05-05 | |
Aaron | AR01SQQG-10g |
1-Naphthalenamine, N-(2,2-difluoroethyl)- |
318-99-0 | 95% | 10g |
$6443.00 | 2023-12-15 | |
1PlusChem | 1P01SQI4-2.5g |
1-Naphthalenamine, N-(2,2-difluoroethyl)- |
318-99-0 | 95% | 2.5g |
$2691.00 | 2024-05-05 | |
1PlusChem | 1P01SQI4-10g |
1-Naphthalenamine, N-(2,2-difluoroethyl)- |
318-99-0 | 95% | 10g |
$5831.00 | 2024-05-05 | |
Aaron | AR01SQQG-250mg |
1-Naphthalenamine, N-(2,2-difluoroethyl)- |
318-99-0 | 95% | 250mg |
$765.00 | 2025-02-14 | |
Aaron | AR01SQQG-5g |
1-Naphthalenamine, N-(2,2-difluoroethyl)- |
318-99-0 | 95% | 5g |
$4353.00 | 2023-12-15 | |
1PlusChem | 1P01SQI4-250mg |
1-Naphthalenamine, N-(2,2-difluoroethyl)- |
318-99-0 | 95% | 250mg |
$727.00 | 2024-05-05 |
N-(2,2-difluoroethyl)naphthalen-1-amine Related Literature
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1. Microwave spectrum and structure of difluoromethylborane, CH3BF2Patrick R. R. Langridge-Smith,Robert Stevens,A. Peter Cox J. Chem. Soc. Faraday Trans. 2 1979 75 1620
Additional information on N-(2,2-difluoroethyl)naphthalen-1-amine
Comprehensive Guide to N-(2,2-difluoroethyl)naphthalen-1-amine (CAS No. 318-99-0): Properties, Applications, and Industry Insights
N-(2,2-difluoroethyl)naphthalen-1-amine (CAS No. 318-99-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This fluorinated naphthylamine derivative exhibits unique physicochemical properties due to the strategic incorporation of fluorine atoms, making it a compound of interest for modern applications. The difluoroethylamine moiety attached to the naphthalene ring system enhances its electronic characteristics, opening doors for innovative uses in drug discovery and advanced materials.
Recent trends in chemical research highlight a growing demand for fluorinated compounds like N-(2,2-difluoroethyl)naphthalen-1-amine, particularly in the development of novel pharmaceutical intermediates. The presence of fluorine atoms often improves metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. Researchers are actively exploring this compound's potential as a building block for fluorinated drug candidates, with particular interest in its application for CNS-targeting therapeutics and enzyme inhibitors.
The synthesis and characterization of CAS 318-99-0 have been documented in various scientific publications, with modern protocols focusing on green chemistry principles. Current methodologies emphasize atom-efficient reactions and reduced environmental impact, aligning with the pharmaceutical industry's push toward sustainable manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm the high purity and structural integrity of this compound, essential for research applications.
From a materials science perspective, N-(2,2-difluoroethyl)-1-naphthylamine demonstrates interesting electronic properties that make it valuable for organic electronic applications. Its conjugated naphthalene core combined with electron-withdrawing fluorine substituents creates a unique electronic profile, potentially useful in organic semiconductors or as a component in OLED materials. These applications align with current industry demands for more efficient and sustainable electronic materials.
Safety and handling considerations for 318-99-0 follow standard laboratory protocols for amine-containing compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage under inert atmosphere at controlled temperatures helps maintain stability, as with many sensitive organic compounds. Researchers should consult the latest SDS documentation for specific handling guidelines.
The commercial availability of N-(2,2-difluoroethyl)naphthalen-1-amine has increased in recent years, with several specialty chemical suppliers offering it in various quantities. Pricing and purity specifications vary among vendors, with most providing analytical certificates for research-grade material. Current market analysis suggests growing demand for this compound, particularly from pharmaceutical research organizations and academic institutions focusing on fluorine chemistry applications.
Future research directions for CAS 318-99-0 may explore its potential in catalytic applications or as a ligand in transition metal complexes. The unique electronic effects of the difluoroethyl group could impart interesting reactivity patterns worth investigating. Additionally, computational chemistry studies could provide valuable insights into its molecular interactions and potential biological activities, supporting rational drug design efforts.
For researchers considering N-(2,2-difluoroethyl)naphthalen-1-amine for their projects, it's advisable to review recent literature on similar fluorinated aromatic amines. Comparative studies with analogous compounds can help predict reactivity and guide synthetic strategies. Many research groups are now sharing their findings on open science platforms, creating opportunities for collaboration and knowledge exchange about this interesting chemical entity.
Quality control remains paramount when working with 318-99-0, especially for pharmaceutical applications. Standardized analytical methods including chromatographic purity assessment and spectroscopic confirmation should be implemented. The chemical community continues to develop improved analytical techniques for fluorinated compounds, which may provide even better characterization tools for this material in the future.
Environmental considerations for N-(2,2-difluoroethyl)-1-naphthylamine follow emerging guidelines for fluorinated organic compounds. While not classified as environmentally hazardous, proper waste disposal methods should be observed. Researchers are encouraged to investigate green chemistry approaches when designing synthetic routes involving this compound, in line with current sustainability initiatives in chemical research.
The intellectual property landscape surrounding CAS 318-99-0 shows increasing patent activity, particularly in pharmaceutical applications. Recent filings suggest growing commercial interest in this chemical scaffold, with several patents claiming derivatives for various therapeutic indications. Researchers should conduct thorough patent searches before developing commercial applications based on this compound.
Academic interest in difluoroethyl naphthylamine compounds continues to grow, with several research groups publishing novel synthetic methodologies and applications. Conference presentations and symposiums on fluorine chemistry frequently feature discussions of similar compounds, indicating a vibrant research community exploring these materials. Collaborations between academia and industry are accelerating the development of practical applications for these specialized chemicals.
For those seeking technical information about N-(2,2-difluoroethyl)naphthalen-1-amine, reputable chemical databases provide detailed physicochemical data and literature references. These resources are invaluable for researchers designing experiments or evaluating this compound for specific applications. Many databases now incorporate predictive algorithms that can estimate additional properties based on molecular structure.
In conclusion, CAS 318-99-0 represents an interesting case study in the growing field of fluorinated aromatic compounds. Its unique structural features and potential applications across multiple scientific disciplines make it a compound worth watching as research progresses. The scientific community's understanding of this material continues to evolve, promising new discoveries and applications in the coming years.
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